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Compound of Interest

Compound Name: Vinyl glycine

Cat. No.: B7884488

Get Quote

Researchers and scientists handling vinyl glycine must adhere to strict disposal procedures to

ensure laboratory safety and environmental protection. This guide provides essential, step-by-

step information for the proper management and disposal of vinyl glycine waste.

Immediate Safety and Handling Precautions
Before handling vinyl glycine, it is crucial to be familiar with its potential hazards. The

compound is harmful if inhaled and may cause skin and serious eye irritation.[1] Always wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.[2] Work in a well-ventilated area, such as a chemical fume hood, to

avoid inhalation of dust or vapors.[2]

In case of accidental exposure:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[2]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1] Remove

contaminated clothing.
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Eye Contact: Rinse eyes cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do. Continue rinsing and consult a doctor.[1][2]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

Operational Disposal Plan
The disposal of vinyl glycine must comply with local, state, and federal regulations.[3] It is

classified as a hazardous waste and must not be disposed of in regular trash or down the

drain.[2][4]

Step 1: Waste Identification and Segregation

All waste containing vinyl glycine, including pure substance, contaminated labware (e.g.,

pipettes, vials), and cleaning materials, must be treated as hazardous waste.

Segregate vinyl glycine waste from other chemical waste streams to avoid incompatible

reactions.[5] For instance, store it separately from acids and bases.[5]

Step 2: Container Selection and Labeling

Use a dedicated, leak-proof, and compatible container for collecting vinyl glycine waste.[5]

[6] The original manufacturer's container is often a suitable choice.[5]

The container must be in good condition with a secure, screw-on cap.[5][7]

Clearly label the waste container with "Hazardous Waste," the chemical name ("Vinyl
Glycine"), and any other information required by your institution's Environmental Health &

Safety (EH&S) department.[8]

Step 3: Waste Accumulation and Storage

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area.[7]

Use secondary containment, such as a chemically resistant tray or bin, to capture any

potential leaks.[7]
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Keep the waste container closed except when adding waste.[7]

Step 4: Arranging for Disposal

Contact your institution's EH&S department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal.

The primary methods for vinyl glycine disposal are removal to a licensed chemical

destruction plant or controlled incineration with flue gas scrubbing.[2]

Quantitative Data Summary
While specific quantitative operational limits for vinyl glycine disposal are not readily available,

the following table summarizes its key characteristics based on available safety data.

Property Value/Information Source

Chemical Formula C4H7NO2 [2]

Appearance Solid [2]

Disposal Method
Licensed chemical destruction

or controlled incineration
[2]

Incompatible Materials
Strong oxidizing agents, strong

bases
[9]

Aquatic Toxicity Very toxic to aquatic organisms [3]

Experimental Protocols
There are no standard experimental protocols for the on-site treatment or neutralization of

vinyl glycine waste for general laboratory settings. The recommended procedure is direct

disposal through a licensed hazardous waste facility. Any attempt to neutralize or treat the

waste in the lab would require a thoroughly validated protocol and approval from your

institution's safety office.
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The following diagram illustrates the logical workflow for the proper disposal of vinyl glycine.

Laboratory Operations Waste Storage Disposal Process
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Step 3 Contact EH&S or
Licensed Contractor
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Caption: Workflow for the proper disposal of vinyl glycine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7884488/docs#proper-disposal-of-vinyl-glycine-a-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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